Cas no 329689-23-8 (Monastrol)

• Product Name: Monastrol
• CAS No: 329689-23-8
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• MDL: MFCD11978057
• CID: 301661
• PubChem ID: 2987927
• Update Time: 2025-04-19

Monastrol Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(3-hydroxyphenyl)-6-methyl-2-thioxo-, ethyl ester
• Monastrol
• (±)-Monastrol
• 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(3-hydroxyphenyl)-6-methyl-2-thioxo-, ethyl e...
• Ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5- pyrimidinecarboxylate
• Monastrol?
• CBDivE_015834
• 254753-54-3
• EN300-1266062
• AKOS002264887
• Probes1_000042
• Ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (11)
• ethyl 6-methyl-4-(3-hydroxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• NCI60_040353
• Bio1_000948
• A902103
• DTXSID501317756
• DTXSID10388124
• HMS1362O15
• KBio2_005749
• NSC-716782
• SR-01000357662-1
• HMS3403O15
• MFCD00813077
• Bio1_001437
• FT-0631206
• BCP19385
• s8439
• CS-6183
• SMR004703468
• 5-Pyrimidinecarboxylic acid,1,2,3,4-tetrahydro-4-(3-hydroxyphenyl)-6-methyl-2-thioxo-, ethyl ester
• M 8515
• Monastrol, >=98% (HPLC), solid
• Bio2_000467
• NCGC00025103-01
• HB2551
• KBioSS_000613
• D84039
• KBio2_000613
• BCP06757
• HMS3676E20
• ()-Monastrol
• AKOS016068396
• HMS1990O15
• HMS3267N03
• LOBCDGHHHHGHFA-UHFFFAOYSA-N
• KBio3_001085
• EX-A4169
• 4-(3-Hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-4H-pyrimidin-5-carboxylic Acid Ethyl Ester
• IDI1_002222
• ethyl 4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ETHYL 4-(3-HYDROXYPHENYL)-6-METHYL-2-THIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBOXYLATE
• KBioGR_000613
• J-016007
• ( inverted exclamation markA)-Monastrol
• CHEBI:143544
• CCG-267397
• ethyl 4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• HMS3412E20
• 1,2,3,4-Tetrahydro-4-(3-hydroxyphenyl)-6-methyl-2-thioxo-5-pyrimidinecarboxylic acid, ethyl ester
• C18H23NO3S
• MFCD06762956
• F3284-6466
• 6-Methyl-4-(3-hydroxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester
• Oprea1_487786
• SR-01000357662
• BRD-A78377521-001-02-2
• BSPBio_001273
• Q6898425
• SMP1_000197
• NCGC00025103-03
• AC-33010
• HMS1792O15
• Probes2_000257
• Probes1_000312
• HY-101071A
• Z57061994
• Bio1_000459
• rac-ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• GR-322
• ZINC00297106
• Lopac0_000821
• MLS006011746
• FT-0628969
• BRD-A78377521-001-03-0
• DL-Monastrol
• (+/-)-Monastrol
• ethyl 6-(3-hydroxyphenyl)-2-mercapto-4-methyl-1,6-dihydropyrimidine-5-carboxylate
• NSC716782
• BDBM175356
• SR-01000357662-2
• UPCMLD0ENAT5762435:001
• 5-[[4-[(1-Methylcyclohexyl)methoxy] phenyl]methyl]-2,4-thiazolidinedione
• Bio2_000947
• CHEBI:75382
• 329689-23-8
• KBio2_003181
• EX-A1988
• NCGC00025103-04
• SCHEMBL3168349
• NCGC00025103-02
• Probes2_000376
• ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• BCBcMAP01_000162
• AKOS000295413
• Probes1_000001
• KBio3_001086
• AS-74678
• AKOS016315550
• (A+/-)-Monastrol
• NSC829695
• GLXC-04725
• Ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-4H-pyrimidin-5-carboxylate
• STK386781
• DB-048305
• NSC-829695
• BRD-A78377521-001-05-5

• MDL： MFCD11978057
• Inchi： 1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)
• InChI Key： LOBCDGHHHHGHFA-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(=O)OCC)C(C2C=CC=C(C=2)O)N1

Computed Properties

• Exact Mass: 292.08800
• Monoisotopic Mass: 292.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not available
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-193 ºC (ethanol )
• Boiling Point: 441.3°C at 760 mmHg
• Flash Point: 220.7°C
• Refractive Index: 1.648
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 109.72000
• LogP: 1.92380
• Sensitiveness: Light Sensitive
• Solubility: Not available

Monastrol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• RTECS：UV6262400
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month